Cas no 161799-72-0 (N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine)

• Product Name: N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine
• CAS No: 161799-72-0
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 2127349
• Update Time: 2023-08-04

N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(3,4,5-trimethoxybenzyl)propane-1,3-diamine
• N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine

• Inchi： 1S/C13H22N2O3/c1-16-11-7-10(9-15-6-4-5-14)8-12(17-2)13(11)18-3/h7-8,15H,4-6,9,14H2,1-3H3
• InChI Key： UQZQLMHVPFUDQH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CNCCCN)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 202
• Topological Polar Surface Area: 65.7